
An In-depth Technical Guide to the Physical
Properties of 2-Hexyne

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Hexyne

Cat. No.: B165341 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 2-
hexyne, a valuable building block in organic synthesis. The information enclosed is curated for

professionals in the fields of chemical research and drug development, offering precise data

and methodologies to support laboratory and developmental work.

Core Physical Properties
2-Hexyne, an internal alkyne, possesses distinct physical characteristics that are crucial for its

handling, reaction setup, and purification. The primary physical constants are summarized

below.

Physical Property Value Conditions

Boiling Point 83.8 - 85 °C[1][2][3][4]
Standard Atmospheric

Pressure

Density 0.731 g/mL[1][3][4] at 25 °C

Melting Point -90 °C[1][3] -

Molar Mass 82.146 g·mol⁻¹[2] -

Refractive Index 1.414[1][3][4] at 20 °C

Flash Point 12 °F[1][3] -
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Experimental Protocols
The accurate determination of physical properties is fundamental to chemical characterization.

The following are detailed methodologies for ascertaining the boiling point and density of 2-
hexyne.

1. Determination of Boiling Point (Capillary Method)

This method is suitable for small quantities of liquid and is a standard procedure in organic

chemistry labs.

Apparatus:

Thiele tube or similar heating apparatus (e.g., aluminum block)

Thermometer

Small test tube (fusion tube)

Capillary tube, sealed at one end

Heat source (e.g., Bunsen burner or heating mantle)

Liquid for heating bath (e.g., mineral oil)

Procedure:

A small amount of 2-hexyne is placed into the fusion tube.

The capillary tube, with its open end downwards, is placed into the fusion tube containing

the 2-hexyne.

The fusion tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in the heating bath.
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The apparatus is heated gently. As the temperature rises, a stream of bubbles will emerge

from the open end of the capillary tube.

The heat is removed, and the liquid is allowed to cool. The boiling point is the temperature

at which the liquid just begins to enter the capillary tube.[5][6]

2. Determination of Density (Pycnometer Method)

The density of a liquid can be accurately determined using a pycnometer or a volumetric flask.

Apparatus:

Pycnometer or a small volumetric flask with a stopper

Analytical balance

Constant temperature bath

Procedure:

The empty, clean, and dry pycnometer is weighed accurately (m₁).

The pycnometer is filled with distilled water of a known temperature and weighed again

(m₂). The density of water at this temperature (ρ_water) is known.

The pycnometer is emptied, dried, and then filled with 2-hexyne at the same temperature

and weighed (m₃).

The density of 2-hexyne (ρ_hexyne) is calculated using the following formula: ρ_hexyne =

[(m₃ - m₁) / (m₂ - m₁)] * ρ_water

Structure-Property Relationship
The physical properties of 2-hexyne are a direct consequence of its molecular structure. The

linear geometry of the alkyne functional group and the overall molecular size influence its

intermolecular forces, which in turn dictate its boiling point and density.
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Molecular Structure of 2-Hexyne
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Caption: Relationship between 2-Hexyne's structure and its physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b165341#physical-properties-of-2-hexyne-boiling-
point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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